Cas no 2682097-44-3 ((R)-2-Amino-2-(4-chloropyridin-2-yl)ethanol dihydrochloride)

(R)-2-Amino-2-(4-chloropyridin-2-yl)ethanol dihydrochloride is a chiral intermediate with significant utility in pharmaceutical synthesis and asymmetric catalysis. Its rigid pyridine core and stereogenic center make it valuable for constructing biologically active compounds, particularly in the development of enantioselective drugs. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The 4-chloro substitution on the pyridine ring offers a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is particularly relevant in medicinal chemistry for designing ligands or small-molecule modulators targeting specific receptors or enzymes. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

(R)-2-Amino-2-(4-chloropyridin-2-yl)ethanol dihydrochloride structure

2682097-44-3 structure

Product Name:(R)-2-Amino-2-(4-chloropyridin-2-yl)ethanol dihydrochloride

CAS No:2682097-44-3

MF:C₇H₁₀Cl₂N₂O

MW:209.07309961319

CID:5141401

PubChem ID:154729948

Update Time:2026-03-03

(R)-2-Amino-2-(4-chloropyridin-2-yl)ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Pyridineethanol, β-amino-4-chloro-, hydrochloride (1:2), (βR)-
- E75472
- 2682097-44-3
- BS-47108
- (R)-2-Amino-2-(4-chloropyridin-2-yl)ethanol dihydrochloride
- (2R)-2-amino-2-(4-chloropyridin-2-yl)ethanol;dihydrochloride
- (R)-2-Amino-2-(4-chloropyridin-2-yl)ethan-1-ol dihydrochloride
- (2R)-2-Amino-2-(4-chloro(2-pyridyl))ethan-1-ol 2HCl
- Inchi： 1S/C7H9ClN2O.ClH/c8-5-1-2-10-7(3-5)6(9)4-11;/h1-3,6,11H,4,9H2;1H/t6-;/m0./s1
- InChI Key： FOLRPLNFMBTETC-RGMNGODLSA-N
- SMILES： [C@H](C1N=CC=C(Cl)C=1)(N)CO.Cl

Computed Properties

Exact Mass: 243.993696g/mol
Monoisotopic Mass: 243.993696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.1Å²

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